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Compound of Interest

Compound Name: 1-Benzothiophene-5-carbaldehyde

Cat. No.: B158884

This technical guide provides an in-depth overview of the melting and boiling points of 1-
Benzothiophene-5-carbaldehyde, including detailed experimental protocols for their
determination. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental for the identification,
purity assessment, and handling of chemical compounds. The data for 1-Benzothiophene-5-
carbaldehyde is summarized below.

Property Value Conditions
Melting Point 53 °C
Boiling Point 303.2°C at 760 mmHg

Experimental Protocols

Accurate determination of melting and boiling points relies on standardized laboratory
procedures. Below are detailed methodologies for these measurements.

Determination of Melting Point
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a widely used and reliable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for pulverizing samples)

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of 1-Benzothiophene-5-carbaldehyde is placed on a
clean, dry surface. If the crystals are large, they should be finely powdered using a mortar
and pestle to ensure uniform packing.

o Capillary Tube Loading: The open end of a glass capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
the sealed end. A sample height of 1-2 mm is sufficient.[1]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus. A calibrated thermometer is positioned to accurately measure the
temperature of the block.

¢ Measurement:

o Rapid Heating (Optional): An initial rapid heating can be performed to determine an
approximate melting range.

o Slow Heating: For an accurate measurement, the sample is heated slowly, at a rate of
approximately 1-2 °C per minute, as the temperature approaches the expected melting
point.[2]
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is recorded as the end of the melting range.[3] For a pure compound, this range should be
narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. The distillation method and the capillary method are
common for this determination.

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)

Beaker

Stand and clamp
Procedure:

e Sample Preparation: A small amount of liquid 1-Benzothiophene-5-carbaldehyde (a few
milliliters) is placed into a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid and the sealed end protruding above the surface.[4]

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
thread. The assembly is then clamped and immersed in a heating bath (e.g., a Thiele tube
filled with paraffin oil) or placed in an aluminum block heater. The thermometer bulb should
be level with the sample.
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e Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

» Data Recording: Heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, the heat source is removed, and the liquid is
allowed to cool. The temperature at which the bubbling stops and the liquid begins to enter
the capillary tube is recorded as the boiling point.[5]

Visualization of a Relevant Biological Pathway

Derivatives of benzo[b]thiophene have been investigated as potential anticancer agents, with
some showing inhibitory activity against pathways involved in cell proliferation and migration,
such as the RhoA/ROCK pathway.[6] The following diagram illustrates a simplified
representation of this pathway and a hypothetical point of inhibition by a benzo[b]thiophene-
based compound.
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Caption: Simplified RhoA/ROCK signaling pathway and a potential point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
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point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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